Cas no 93777-46-9 (Hexanoic acid,2-ethyl-, decyl ester)

• Product Name: Hexanoic acid,2-ethyl-, decyl ester
• CAS No: 93777-46-9
• Molecular Formula: C₁₈H₃₆O₂
• Molecular Weight: 284.477246284485
• CID: 813399
• PubChem ID: 545678

Hexanoic acid,2-ethyl-, decyl ester Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, decyl ester
• decyl 2-ethylhexanoate
• 2-Ethylhexansauredecylester
• NPTQTLMUAAVGNU-UHFFFAOYSA-N
• 2-Ethylhexanoic acid, decyl ester
• BS-51675
• DTXSID50918060
• Decyl 2-ethylhexanoate #
• NS00062683
• EINECS 298-078-6
• E84882
• 93777-46-9
• SCHEMBL2131976
• Hexanoic acid, 2-ethyl-, decyl ester
• DTXCID801347015

• InChIKey： NPTQTLMUAAVGNU-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H36O2/c1-4-7-9-10-11-12-13-14-16-20-18(19)17(6-3)15-8-5-2/h17H,4-16H2,1-3H3
• SMILES： CCCCCCCCCCOC(=O)C(CC)CCCC

Computed Properties

• Exact Mass: 284.27153
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 15
• Monoisotopic Mass: 284.27153
• Heavy Atom Count: 20
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Refractive Index: 1.441
• Boiling Point: 326.5°Cat760mmHg
• Flash Point: 153.2°C
• Density: 0.863

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters